Cas no 1085458-53-2 (2-(1H-1,2,3-Triazol-1-YL)benzoic acid)

• Product Name: 2-(1H-1,2,3-Triazol-1-YL)benzoic acid
• CAS No: 1085458-53-2
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD20486487
• CID: 2117859
• PubChem ID: 23023763
• Update Time: 2025-10-29

2-(1H-1,2,3-Triazol-1-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-triazol-1-yl)Benzoic acid
• 2-(triazol-1-yl)benzoic acid
• HBAONQJODJLDTG-UHFFFAOYSA-N
• PB16875
• 2-[1,2,3]triazol-1-yl-benzoic acid
• 2-(1H-1,2,3-Triazol-1-yl)...
• Z1650039483
• 2-(1H-1,2,3-Triazol-1-YL)benzoic acid

• MDL： MFCD20486487
• Inchi： 1S/C9H7N3O2/c13-9(14)7-3-1-2-4-8(7)12-6-5-10-11-12/h1-6H,(H,13,14)
• InChI Key： HBAONQJODJLDTG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=CN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(1H-1,2,3-Triazol-1-YL)benzoic acid

Introduction to 2-(1H-1,2,3-Triazol-1-YL)benzoic acid (CAS No. 1085458-53-2)

2-(1H-1,2,3-Triazol-1-YL)benzoic acid, identified by the CAS number 1085458-53-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoic acid core conjugated with a 1H-1,2,3-triazole moiety, has garnered attention due to its versatile structural and functional properties. The integration of the triazole ring into the benzoic acid scaffold introduces unique electronic and steric characteristics, making it a valuable intermediate in the development of novel therapeutic agents.

The 1H-1,2,3-triazole component is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate biological pathways through hydrogen bonding and π-stacking interactions. Its incorporation into 2-(1H-1,2,3-Triazol-1-YL)benzoic acid enhances the compound's potential as a scaffold for drug discovery. Recent studies have highlighted the role of triazole-containing derivatives in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The benzoic acid moiety further contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design.

In the context of contemporary research, 2-(1H-1,2,3-Triazol-1-YL)benzoic acid has been explored as a precursor in synthesizing targeted therapeutics. For instance, derivatives of this compound have shown promise in preclinical trials as inhibitors of cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation and implicated in cancer progression. The structural flexibility of the triazole-benzoic acid system allows for modifications that can fine-tune binding affinity and selectivity, enabling the development of highly specific inhibitors.

Moreover, the synthesis of 2-(1H-1,2,3-Triazol-1-YL)benzoic acid involves sophisticated organic transformations that highlight its synthetic utility. The most common approach involves the condensation of benzoyl chloride with 1-propynylamine followed by cycloaddition with propargyl azide to form the triazole ring. This multi-step synthesis underscores the compound's significance as a building block in advanced chemical synthesis. Recent advancements in catalytic systems have improved the efficiency and yield of these reactions, making 1085458-53-2 more accessible for industrial applications.

The pharmacological profile of 2-(1H-1,2,3-Triazol-1-YL)benzoic acid has been further investigated for its potential in treating neurological disorders. Studies suggest that analogs of this compound may interact with neurotransmitter receptors such as serotonin and dopamine receptors, offering insights into their role in modulating mood and cognitive functions. The benzoic acid moiety's ability to cross the blood-brain barrier enhances its suitability for central nervous system (CNS) drug development. This has spurred interest among researchers looking for novel treatments for conditions like depression and neurodegenerative diseases.

In addition to its therapeutic applications, 1085458-53-2 has been employed in material science research due to its photophysical properties. The conjugated system formed by the benzoic acid and triazole rings can exhibit fluorescence characteristics that are useful in sensors and optoelectronic devices. Researchers have leveraged these properties to develop novel luminescent materials that can detect metal ions or biological markers with high sensitivity. This interdisciplinary application underscores the compound's versatility beyond traditional pharmaceutical uses.

The regulatory landscape for compounds like 2-(1H-1,2,3-Triazol-1-YL)benzoic acid is also evolving with advancements in synthetic chemistry. Regulatory agencies now require comprehensive data on synthetic pathways to ensure safety and environmental compliance. The well-documented synthetic routes for CAS No. 1085458-53-2 provide a robust foundation for regulatory submissions. Companies developing derivatives of this compound must adhere to stringent guidelines regarding purity standards and impurity profiling to ensure their products meet therapeutic efficacy without undue risk.

Future research directions for 1085458-53-2 include exploring its role in combinatorial therapy regimens. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic treatments that enhance therapeutic outcomes while minimizing side effects. Computational modeling has become increasingly important in predicting how modifications to the triazole-benzoic acid core will affect biological activity. These computational approaches complement experimental work by providing rapid screening of potential candidates before costly laboratory synthesis.

The growing interest in green chemistry principles has also influenced the synthesis of CAS No. 1085458-53-2. Innovations such as solvent-free reactions and catalytic methods have reduced waste generation without compromising yield or purity standards. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices while maintaining high-quality output standards necessary for clinical applications.

In conclusion,(CAS No.) 1085458-53-22-(1H - 12 - 33 - Triazole - 11yl ) Benzoic Acid is a multifaceted compound with significant implications across multiple scientific disciplines including medicine, material science,and environmental chemistry . Its unique structural features make it an invaluable tool for researchers seeking novel therapeutics, advanced materials,and sustainable chemical processes . As our understanding of its properties evolves, so too will its applications , shaping future developments at both academic and industrial levels .